Cas no 851129-44-7 (2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 851129-44-7
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 5762814
• PubChem ID: 2155831
• Update Time: 2025-06-14

2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• MLS002586660
• F0594-0573
• HMS1419N01
• MLS000116576
• 2-((5-benzyl-1,3,4-oxadiazol-2-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone
• IFLab1_002751
• 851129-44-7
• SR-01000124415-1
• SMR000093544
• SR-01000124415
• HMS2261E18
• 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(4-methylpiperidin-1-yl)ethanone
• CHEMBL1510629
• AKOS000375789
• 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-1-(4-methylpiperidin-1-yl)ethan-1-one
• 2-((5-benzyl-1,3,4-oxadiazol-2-yl)thio)-1-(4-methylpiperidin-1-yl)ethan-1-one
• Ethanone, 1-(4-methyl-1-piperidinyl)-2-[[5-(phenylmethyl)-1,3,4-oxadiazol-2-yl]thio]-
• 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C17H21N3O2S/c1-13-7-9-20(10-8-13)16(21)12-23-17-19-18-15(22-17)11-14-5-3-2-4-6-14/h2-6,13H,7-12H2,1H3
• InChI Key： JYRNWKJTIYCWKR-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC2C=CC=CC=2)O1)CC(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one

Research Briefing on 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS: 851129-44-7)

In recent years, the compound 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS: 851129-44-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and piperidine moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The purpose of this briefing is to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one involves a multi-step process that typically begins with the formation of the 1,3,4-oxadiazole core. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the use of green chemistry principles to minimize environmental impact. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have facilitated the production of high-quality material for further biological evaluation.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one exhibits potent inhibitory effects against a range of bacterial and fungal pathogens. Notably, the compound has shown efficacy against drug-resistant strains, suggesting its potential as a novel antimicrobial agent. Mechanistic studies indicate that the compound disrupts microbial cell membrane integrity and interferes with essential enzymatic processes, leading to cell death. These findings are particularly relevant in the context of the growing global threat posed by antimicrobial resistance.

Beyond its antimicrobial properties, emerging research has highlighted the anticancer potential of 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one. Preclinical studies have revealed that the compound induces apoptosis in various cancer cell lines, including those derived from breast, lung, and colon tumors. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK cascades, has been implicated in its antitumor effects. Additionally, the compound has demonstrated synergistic activity when combined with conventional chemotherapeutic agents, offering a potential strategy to enhance treatment efficacy and reduce side effects.

In the realm of inflammatory diseases, preliminary investigations suggest that 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one may exert anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Animal models of rheumatoid arthritis and inflammatory bowel disease have shown reduced disease severity following treatment with the compound, indicating its therapeutic potential in chronic inflammatory conditions. Further studies are needed to elucidate the precise molecular targets and optimize dosing regimens for clinical translation.

Despite these promising findings, several challenges remain in the development of 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity require thorough investigation. Recent pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, guiding the design of derivative compounds with improved drug-like properties. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline.

In conclusion, 2-(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS: 851129-44-7) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its pharmacological properties. As the scientific community addresses the remaining challenges, this compound may emerge as a valuable addition to the arsenal of treatments for infectious diseases, cancer, and inflammatory disorders. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.